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Abstract
This technical guide provides a comprehensive overview of 2-(5-Oxazolyl)benzoic acid, a

heterocyclic carboxylic acid with significant potential as a building block in organic synthesis,

particularly in the fields of medicinal chemistry and materials science. While specific

experimental data for this compound is limited in publicly available literature, this document

consolidates information from analogous structures and established synthetic methodologies to

offer a detailed perspective on its synthesis, characterization, and potential applications. The

guide includes proposed synthetic routes, predicted spectroscopic data, and a discussion of its

utility in the development of novel molecular entities.

Introduction
Oxazole derivatives are a critical class of five-membered heterocyclic compounds renowned for

their wide-ranging biological activities.[1][2] The oxazole ring serves as a versatile scaffold in

numerous pharmaceuticals and natural products.[3] When incorporated into a benzoic acid

framework, specifically as 2-(5-Oxazolyl)benzoic acid, the resulting molecule presents a

unique combination of functionalities: a carboxylic acid amenable to various coupling reactions

and an oxazole ring that can participate in diverse chemical transformations and biological

interactions. This bifunctional nature makes it a valuable intermediate for creating complex

molecular architectures with potential applications in drug discovery and materials science.[3]

[4]
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Chemical and Physical Properties
Below is a summary of the known and predicted properties of 2-(5-Oxazolyl)benzoic acid.

Property Value Reference

IUPAC Name 2-(oxazol-5-yl)benzoic acid [5]

CAS Number 169508-94-5 [5]

Molecular Formula C₁₀H₇NO₃ [5]

Molecular Weight 189.17 g/mol [5]

Appearance
Predicted: White to off-white

solid
-

Solubility

Predicted: Soluble in polar

organic solvents (e.g., DMSO,

DMF, Methanol)

-

Purity (Typical) 97% [5]

Synthesis of 2-(5-Oxazolyl)benzoic Acid
While a specific, detailed experimental protocol for the synthesis of 2-(5-Oxazolyl)benzoic
acid is not readily available in the literature, a plausible synthetic route can be proposed based

on established methods for oxazole synthesis. One of the most common methods for

constructing the oxazole ring is the Robinson-Gabriel synthesis and its variations, which involve

the cyclodehydration of an α-acylamino ketone.[6]

A potential synthetic pathway starting from 2-cyanobenzoic acid is outlined below.
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Starting Material Step 1: Esterification Step 2: Reduction Step 3: Acylation Step 4: Oxazole Formation (Cyclodehydration) Step 5: Hydrolysis

2-Cyanobenzoic acid Methyl 2-cyanobenzoateMeOH, H+ Methyl 2-(aminomethyl)benzoateReduction (e.g., H2, Pd/C) Methyl 2-((formamido)methyl)benzoateFormic acid or Ethyl formate Methyl 2-(oxazol-5-yl)benzoateDehydrating agent (e.g., POCl3, P2O5) 2-(5-Oxazolyl)benzoic acidBase or Acid Hydrolysis

2-(5-Oxazolyl)benzoic acid

EsterAlcohol, H+

AmideAmine, Coupling Agent

Acid ChlorideSOCl2 or (COCl)2

AlcoholReduction (e.g., LiAlH4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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